Cas no 645404-26-8 (1,4-Dithiane-2,5-dithiol)

1,4-Dithiane-2,5-dithiol structure
1,4-Dithiane-2,5-dithiol structure
Product Name:1,4-Dithiane-2,5-dithiol
CAS No:645404-26-8
MF:C4H8S4
MW:184.366315841675
CID:422954
PubChem ID:21900625
Update Time:2025-04-19

1,4-Dithiane-2,5-dithiol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dithiane-2,5-dithiol
    • 645404-26-8
    • SCHEMBL331223
    • DTXSID90619741
    • Inchi: 1S/C4H8S4/c5-3-1-7-4(6)2-8-3/h3-6H,1-2H2
    • InChI Key: JFLJVRLBIZHFSU-UHFFFAOYSA-N
    • SMILES: S1CC(S)SCC1S

Computed Properties

  • Exact Mass: 183.95104
  • Monoisotopic Mass: 183.95088495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 64.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 0
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